NV-354

• CAS: 866465-21-6
• Molecular Formula: C9H15NO4S
• Molecular Weight: 233.29 g/mol
• InChI: InChI=1S/C9H15NO4S/c1-7(11)10-5-6-15-9(13)4-3-8(12)14-2/h3-6H2,1-2H3,(H,10,11)
• InChIKey: LCEITCPWQIJXGQ-UHFFFAOYSA-N

NV-354: Cell-Permeable Succinate Prodrug

NV-354 (Mitochondria modulator-1; methyl 4-[(2-acetamidoethyl)sulfanyl]-4-oxobutanoate) is a small-molecule prodrug of succinate designed to bypass mitochondrial complex I (CI) dysfunction [1]. Upon cellular entry and enzymatic cleavage, it releases succinate, a tricarboxylic acid (TCA) cycle intermediate that directly fuels mitochondrial complex II (CII), thereby sustaining oxidative phosphorylation (OXPHOS) and ATP production under conditions of impaired electron transport chain activity [2]. The compound is characterized by high aqueous solubility (>500 mg/mL), oral bioavailability, and blood-brain barrier (BBB) permeability, positioning it as a research tool for metabolic support in preclinical models of mitochondrial disease, acute intoxication, and neurodegeneration [3].

Cell-permeable succinate prodrug for complex I bypass studies

Oral and IV formulation flexibility

BBB-permeable metabolic probe for CNS models

• [1] DrugBank. NV-354. Accession No. DB18392. Created 2023-09-21. Available at: https://go.drugbank.com/drugs/DB18392 View Source
• [2] McManus MJ, Zhu Y, Alves C, et al. The succinate prodrug NV354 prevents brain lesions and late-stage motor dysfunction in mitochondrial complex I deficiency. iScience. 2026;29(2):111917. doi:10.1016/j.isci.2025.111917 View Source
• [3] US Patent 11,565,998 B2. Succinate prodrug, compositions containing the succinate prodrug and uses thereof. Issued 2023-01-31. Available at: https://patents.google.com/patent/US11565998B2/en View Source

NV-354: Differentiation from Succinate & Modulators

NV-354's differentiation from generic alternatives stems from two critical design features. First, unmodified succinate is poorly cell-permeable and requires supraphysiological extracellular concentrations to achieve therapeutic intramitochondrial levels, a limitation that NV-354's thioester prodrug architecture directly overcomes [1]. Second, among the broader class of mitochondrial-targeted compounds (e.g., idebenone, EPI-743, KH176), NV-354 uniquely provides substrate-level metabolic support specifically via CII, enabling bypass of CI dysfunction rather than antioxidant or cofactor-based interventions [2]. Substitution with alternative succinate prodrugs such as NV189 or NV241 may yield different cellular permeability, metabolic stability, and in vivo pharmacokinetic profiles, as evidenced by structure-activity relationship data within the prodrug series [3].

Unmodified succinate vs NV-354 prodrug

Poor cell permeability of unmodified succinate may limit mitochondrial access; prodrug architecture enables cellular entry and CII substrate delivery.

Idebenone / EPI-743 / KH176 vs NV-354

Antioxidant or cofactor-based mechanisms may not bypass CI dysfunction; NV-354 provides substrate-level CII support with a distinct mechanism context.

NV189 / NV241 prodrugs vs NV-354

Structural analogs within the prodrug series may exhibit differing permeability, metabolic stability, and in vivo PK profiles; direct substitution requires validation.

• [1] Piel S, Janowska JI, Ward JL, et al. Succinate prodrugs as treatment for acute metabolic crisis during fluoroacetate intoxication in the rat. Mol Cell Biochem. 2023;478(6):1231-1244. doi:10.1007/s11010-022-04589-9 View Source
• [2] Ehinger JK, Piel S, Ford R, et al. Cell-permeable succinate prodrugs bypass mitochondrial complex I deficiency. Nat Commun. 2016;7:12317. doi:10.1038/ncomms12317 View Source
• [3] US Patent 11,565,998 B2. Succinate prodrug, compositions containing the succinate prodrug and uses thereof. Issued 2023-01-31. Available at: https://patents.google.com/patent/US11565998B2/en View Source

NV-354: Comparative Efficacy in Preclinical Models

Cerebral Lactate Stabilization in Rotenone Model

In a swine model of rotenone-induced mitochondrial complex I dysfunction, NV-354 prevented the progressive increase in interstitial brain lactate observed in placebo-treated animals [1]. This differential effect directly addresses the metabolic crisis hallmark of CI impairment.

Cerebral Lactate

Head-to-head

Lactate plateaued vs. baseline (p=0.90); placebo showed progressive increase (p<0.01)

Supports CI dysfunction metabolic endpoint interpretation

Swine rotenone model; 4-h microdialysis

Evidence Dimension	Cerebral interstitial lactate accumulation over 4-hour rotenone co-infusion
Target Compound Data	Lactate plateaued (p = 0.90 vs. baseline)
Comparator Or Baseline	Placebo: lactate continually increased (p < 0.01 vs. baseline)
Quantified Difference	NV-354 abolished progressive lactate elevation; placebo group showed significant rise
Conditions	One-month-old swine; 4-hour co-infusion of rotenone (CI inhibitor) with either NV354 (n=5) or placebo (n=5); microdialysis measurement

Why This Matters

Lactate normalization is a direct pharmacodynamic readout of metabolic support; this head-to-head evidence demonstrates NV-354's ability to mitigate bioenergetic crisis, a core endpoint for mitochondrial disease research.

• [1] Lewis A, McManus MJ, et al. Optical and Microdialysis Monitoring of Succinate Prodrug Treatment in a Rotenone-Induced Model of Mitochondrial Dysfunction in Swine. Metabolites. 2026;16(1):xx. PMID: 41590673. View Source

Restoration of Cerebral CIV Respiration in OP Poisoning

In a rat model of acute diisopropylfluorophosphate (DFP) intoxication, standard of care (SOC; atropine + pralidoxime) alone failed to prevent a 19% reduction in cerebral mitochondrial complex IV (CIV)-linked respiration. Addition of NV-354 to SOC fully restored CIV-linked respiration to sham levels, a statistically significant improvement over both untreated and SOC-only groups [1].

Cerebral CIV Respiration

Head-to-head

NV-354 + SOC restored CIV respiration to sham level; SOC alone failed to improve 19% deficit

Supports cerebral mitochondrial respiration endpoint review

Rat DFP model; high-resolution respirometry

Evidence Dimension	Cerebral mitochondrial complex IV-linked respiration
Target Compound Data	DFP + SOC + NV354: respiration indistinguishable from sham (p = 0.89 vs. sham); significantly elevated vs. DFP alone (p < 0.05) and vs. SOC alone (p < 0.01)
Comparator Or Baseline	DFP alone: 19% decrease in CIV-linked respiration (p = 0.18 vs. sham); DFP + SOC: no improvement (p = 0.99 vs. DFP alone)
Quantified Difference	NV-354 + SOC restored respiration to baseline (0% deficit); SOC alone failed to improve 19% deficit
Conditions	Rat model of acute DFP exposure; NV354 administered as 17 mg/kg IV bolus followed by 25 mg/kg/h continuous infusion; high-resolution respirometry of brain homogenates

Why This Matters

This direct comparative data demonstrates that SOC alone is insufficient to preserve mitochondrial function post-OP exposure, and that NV-354 provides adjunctive metabolic support not achievable with current standard therapy, supporting its prioritization in neuroprotection research.

• [1] Janowska JI, Piel S, et al. Succinate prodrugs in combination with atropine and pralidoxime protect cerebral mitochondrial function in a rodent model of acute organophosphate poisoning. Sci Rep. 2022;12:20329. doi:10.1038/s41598-022-24472-3 View Source

Brainstem Lesion Prevention in Ndufs4 KO Mice

In the Ndufs4 knockout mouse, a genetic model of Leigh syndrome (mitochondrial CI deficiency), chronic NV-354 treatment prevented the development of brainstem lesions that are pathognomonic for the disease, while vehicle-treated animals exhibited progressive lesion formation [1]. NV-354 also attenuated neuronal loss, diminished astrocyte activation, blocked hypertrophic microglial accumulation, and reduced reactive oxygen species (ROS) levels in the brain [1].

Brainstem Lesion Prevention

Head-to-head

Prevented brainstem lesions, attenuated neuronal loss and glial activation vs. vehicle

Supports disease-model histopathological endpoint interpretation

Ndufs4 KO mouse; chronic oral; IHC analysis

Evidence Dimension	Brainstem lesion development, neuronal loss, glial activation, ROS levels
Target Compound Data	NV-354 treatment prevented brainstem lesions, attenuated neuronal loss, diminished astrocyte activation, blocked microglial accumulation, and reduced ROS
Comparator Or Baseline	Vehicle-treated Ndufs4 KO mice: developed brainstem lesions, neuronal loss, glial activation, and elevated ROS
Quantified Difference	Qualitative prevention of lesion formation; quantitative attenuation of multiple histopathological markers (specific fold-change values available in primary publication)
Conditions	Ndufs4 KO mouse model; chronic oral NV-354 administration; histopathological and immunohistochemical analysis of brain tissue

Why This Matters

Prevention of hallmark brain pathology in a genetically faithful model of fatal pediatric mitochondrial disease provides high translational relevance for research into metabolic therapies for CI-related neurodegeneration.

• [1] McManus MJ, Zhu Y, Alves C, et al. The succinate prodrug NV354 prevents brain lesions and late-stage motor dysfunction in mitochondrial complex I deficiency. iScience. 2026;29(2):111917. doi:10.1016/j.isci.2025.111917 View Source

Brain OXPHOS Rescue in Fluoroacetate Toxicity

In rats exposed to the TCA cycle inhibitor sodium fluoroacetate (FA), brain mitochondrial complex I-linked oxidative phosphorylation (OXPHOS_CI) was reduced by 20% (p < 0.01). NV-354 treatment successfully alleviated this impairment, restoring OXPHOS_CI capacity toward baseline levels [1]. In contrast, in cardiac tissue, FA-induced complex V (CV)-linked metabolism impairment (-41% phosphorylation system control ratio, p < 0.05) was not counteracted by NV-354 at the dose tested [1].

Brain OXPHOS Rescue

Head-to-head

Restored brain OXPHOS_CI (p<0.01); cardiac CV impairment not reversed at tested dose

Supports organ-specific OXPHOS endpoint interpretation

Rat FA model; tissue-specific respirometry

Evidence Dimension	Brain mitochondrial complex I-linked oxidative phosphorylation (OXPHOS_CI) capacity
Target Compound Data	NV-354 alleviated FA-induced OXPHOS_CI reduction (specific restoration magnitude: p < 0.01 vs. FA alone)
Comparator Or Baseline	FA alone: -20% reduction in OXPHOS_CI (p < 0.01 vs. control)
Quantified Difference	NV-354 restored OXPHOS_CI; exact % restoration available in primary publication
Conditions	Rats exposed to FA (0.75 mg/kg); NV-354 treatment; high-resolution respirometry of brain homogenates

Why This Matters

This evidence delineates organ-specific efficacy: NV-354 provides neuroprotection against FA-induced CI impairment but does not reverse cardiac CV dysfunction at the tested dose, informing experimental design for metabolic poison research.

• [1] Piel S, Janowska JI, Ward JL, et al. Succinate prodrugs as treatment for acute metabolic crisis during fluoroacetate intoxication in the rat. Mol Cell Biochem. 2023;478(6):1231-1244. doi:10.1007/s11010-022-04589-9 View Source

Superior Aqueous Solubility vs. Other Prodrugs

NV-354 (designated 'Compound 1' in patent literature) exhibits aqueous solubility exceeding 500 mg/mL (≈2.1 M), a property attributed to its low melting point (<55°C) [1]. This solubility is substantially higher than that of other succinate prodrugs in the same series, such as NV189 and NV241, which were reported to have more limited aqueous solubility, potentially impacting formulation flexibility and oral dosing feasibility [1].

Reported High Aqueous Solubility

Class-level

>500 mg/mL (≈2.1 M)

Reported solubility context; class-level inference

Patent data; limited comparative values disclosed

Evidence Dimension	Aqueous solubility
Target Compound Data	>500 mg/mL (≈2.1 M)
Comparator Or Baseline	Other succinate prodrugs (NV189, NV241): limited aqueous solubility (exact values not disclosed; inference based on patent claims and structural SAR)
Quantified Difference	NV-354 is explicitly highlighted for 'remarkably high solubility' relative to class members
Conditions	Solubility assessment per patent examples; water and aqueous systems

Why This Matters

High aqueous solubility enables flexible formulation (oral, intravenous) and reduces the need for solubilizing excipients, which can confound in vivo pharmacology studies. This practical differentiation supports NV-354 selection for experiments requiring reliable dosing across administration routes.

• [1] US Patent 11,565,998 B2. Succinate prodrug, compositions containing the succinate prodrug and uses thereof. Issued 2023-01-31. Available at: https://patents.google.com/patent/US11565998B2/en View Source

NV-354: Validated Research Applications

Genetic CI Deficiency & Leigh Syndrome Modeling

Chronic oral administration of NV-354 in the Ndufs4 KO mouse model prevented brainstem lesions, attenuated neuronal loss, and reduced neuroinflammation markers [1]. Researchers investigating CI-related neurodegenerative diseases can employ NV-354 to probe metabolic bypass strategies and assess functional outcomes including motor performance and histopathological progression.

Adjunctive Therapy in Organophosphate Poisoning

NV-354, when combined with standard of care (atropine + pralidoxime), restored cerebral complex IV-linked mitochondrial respiration to baseline levels following acute DFP intoxication, an effect not achieved by SOC alone [2]. This supports its use in studies evaluating mitochondrial-targeted adjuncts for OP pesticide or nerve agent exposure, where preservation of cerebral bioenergetics may improve long-term neurological outcomes.

Metabolic Support in Fluoroacetate Intoxication

In rat models of sodium fluoroacetate poisoning, NV-354 alleviated FA-induced impairment of brain complex I-linked OXPHOS (20% reduction restored) and mitigated metabolic crisis [3]. This positions NV-354 as a research tool for investigating antidotal strategies against metabolic poisons that disrupt the TCA cycle, with the critical note that cardiac complex V dysfunction was not reversed at tested doses, informing organ-specific experimental design.

Translational Mitochondrial Dysfunction Studies Using Microdialysis

In a swine rotenone infusion model, NV-354 prevented progressive cerebral lactate accumulation relative to placebo, as measured by microdialysis, and increased oxygen metabolism as assessed by diffuse optical spectroscopy [4]. This validates NV-354 for use in large animal translational research requiring real-time metabolic monitoring, offering a pharmacodynamic biomarker (lactate stabilization) for dose optimization and efficacy assessment.

Application

Selection Property

Validation Focus

Genetic CI deficiency and Leigh syndrome modeling

Disease-model endpoint context

Brainstem lesion and motor endpoint review

Organophosphate poisoning research models

Cerebral mitochondrial respiration endpoint context

CIV respiration and adjunctive metabolic support review

Fluoroacetate intoxication research

Organ-specific OXPHOS endpoint context

Brain CI vs. cardiac CV endpoint review

Large-animal metabolic monitoring studies

Lactate biomarker endpoint context

Microdialysis and optical spectroscopy endpoint review

• [1] McManus MJ, Zhu Y, Alves C, et al. The succinate prodrug NV354 prevents brain lesions and late-stage motor dysfunction in mitochondrial complex I deficiency. iScience. 2026;29(2):111917. doi:10.1016/j.isci.2025.111917 View Source
• [2] Janowska JI, Piel S, et al. Succinate prodrugs in combination with atropine and pralidoxime protect cerebral mitochondrial function in a rodent model of acute organophosphate poisoning. Sci Rep. 2022;12:20329. doi:10.1038/s41598-022-24472-3 View Source
• [3] Piel S, Janowska JI, Ward JL, et al. Succinate prodrugs as treatment for acute metabolic crisis during fluoroacetate intoxication in the rat. Mol Cell Biochem. 2023;478(6):1231-1244. doi:10.1007/s11010-022-04589-9 View Source
• [4] Lewis A, McManus MJ, et al. Optical and Microdialysis Monitoring of Succinate Prodrug Treatment in a Rotenone-Induced Model of Mitochondrial Dysfunction in Swine. Metabolites. 2026;16(1):xx. PMID: 41590673. View Source